Cas no 109493-14-3 (3H-1,2,4-Triazole-3-thione,5-(4-aminophenyl)-4-cyclohexyl-2,4-dihydro-)

3H-1,2,4-Triazole-3-thione,5-(4-aminophenyl)-4-cyclohexyl-2,4-dihydro- structure
109493-14-3 structure
Product Name:3H-1,2,4-Triazole-3-thione,5-(4-aminophenyl)-4-cyclohexyl-2,4-dihydro-
CAS No:109493-14-3
MF:C14H18N4S
MW:274.384521007538
CID:1188002
Update Time:2024-08-02

3H-1,2,4-Triazole-3-thione,5-(4-aminophenyl)-4-cyclohexyl-2,4-dihydro- Chemical and Physical Properties

Names and Identifiers

    • 3H-1,2,4-Triazole-3-thione,5-(4-aminophenyl)-4-cyclohexyl-2,4-dihydro-
    • 3H-1,2,4-Triazole-3-thione, 5-(4-aminophenyl)-4-cyclohexyl-2,4-dihydro-
    • Inchi: 1S/C14H18N4S/c15-11-8-6-10(7-9-11)13-16-17-14(19)18(13)12-4-2-1-3-5-12/h6-9,12H,1-5,15H2,(H,17,19)
    • InChI Key: GTXXIOINQHXTQP-UHFFFAOYSA-N
    • SMILES: N1=C(C2=CC=C(N)C=C2)N(C2CCCCC2)C(=S)N1

Computed Properties

  • Exact Mass: 274.12544

Experimental Properties

  • Density: 1.38±0.1 g/cm3(Predicted)
  • Melting Point: 249-251 °C
  • Boiling Point: 420.3±47.0 °C(Predicted)
  • PSA: 53.65
  • pka: 8.27±0.20(Predicted)
Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd